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Compound of Interest

Compound Name: 5-Methyl-1,4-hexadiene

Cat. No.: B13766366

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the boiling point and density of 5-Methyl-
1,4-hexadiene, based on available reference data. The information is presented to support
research and development activities where this compound's physical characteristics are of
interest.

Physicochemical Data

The boiling point and density of 5-Methyl-1,4-hexadiene are summarized in the table below.
These values are critical for experimental design, process scale-up, and safety assessments.

Property Value Unit Source
Boiling Point 91.75+2.00 °C NIST[1]
92.512 (Calculated) °C at 760 mmHg chemBIink[2]

Density 0.725 (Calculated) g/cm3 chemBlink[2]

Note: The boiling point value from NIST is converted from the reported 364.90 + 2.00 K.[1]

Experimental Protocols
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Detailed experimental protocols for the determination of the boiling point and density of 5-
Methyl-1,4-hexadiene are not explicitly provided in the surveyed literature. The data from the
National Institute of Standards and Technology (NIST) represents experimentally determined
values that have been peer-reviewed and compiled in their extensive database.[1][3] The
values cited from chemBlink are indicated as calculated properties, likely derived from
computational models based on the compound's structure.[2]

Logical Relationships

Due to the nature of the requested information, which pertains to fundamental physical
properties of a small organic molecule, there are no complex signaling pathways or
experimental workflows to visualize. The relationship between the molecular structure of 5-
Methyl-1,4-hexadiene and its physical properties like boiling point and density is governed by
principles of intermolecular forces and molecular packing, which are foundational concepts in
organic chemistry. A graphical representation is therefore not applicable in this context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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